Cas no 329047-77-0 (5-bromo-2-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide)

• Product Name: 5-bromo-2-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide
• CAS No: 329047-77-0
• MF: C₁₄H₁₀BrN₃O₄
• MW: 364.150902271271
• CID: 6496760
• Update Time: 2025-05-22

5-bromo-2-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide
• (E)-5-bromo-2-hydroxy-N-(2-nitrobenzylidene)benzohydrazide
• 5-bromo-2-hydroxy-N'-{2-nitrobenzylidene}benzohydrazide
• Benzoic acid, 5-bromo-2-hydroxy-, 2-[(2-nitrophenyl)methylene]hydrazide

• Inchi： 1S/C14H10BrN3O4/c15-10-5-6-13(19)11(7-10)14(20)17-16-8-9-3-1-2-4-12(9)18(21)22/h1-8,19H,(H,17,20)
• InChI Key： ATYFEPLGEPGMJO-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=CC=C1[N+]([O-])=O)(=O)C1=CC(Br)=CC=C1O

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• pka: 7.69±0.43(Predicted)

Additional information on 5-bromo-2-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide

Exploring the Chemical and Biological Properties of 5-Bromo-2-Hydroxy-N'-(1E)-(2-Nitrophenyl)Methylidenebenzohydrazide

5-Bromo-2-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide (CAS No. 329047-77-0) is a complex organic compound with significant potential in various chemical and biological applications. This compound, characterized by its intricate structure, has garnered attention in recent years due to its unique properties and promising applications in fields such as pharmacology, material science, and analytical chemistry. The compound's structure, which includes a bromine atom, a hydroxyl group, and a nitrophenyl substituent, contributes to its versatile reactivity and selectivity in different chemical environments.

The synthesis of 5-bromo-2-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide involves a series of carefully controlled reactions, including nucleophilic substitutions and condensation processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. Recent studies have focused on improving the synthesis pathway by incorporating green chemistry principles, such as using biodegradable solvents and reducing waste generation.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that 5-bromo-2-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide exhibits potent anti-tumor properties, particularly in inhibiting the growth of certain cancer cell lines. This activity is attributed to its ability to modulate key cellular pathways involved in apoptosis and cell proliferation. Additionally, the compound has shown promise as an enzyme inhibitor, with potential applications in treating conditions such as neurodegenerative diseases and inflammatory disorders.

The optical properties of 5-bromo-2-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide have also been explored extensively. Research indicates that the compound exhibits strong fluorescence under specific conditions, making it a candidate for use in sensors and imaging agents. This property is further enhanced by the compound's ability to respond to external stimuli, such as pH changes or the presence of specific analytes, opening new avenues for its application in diagnostic tools.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 5-bromo-2-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide with unprecedented accuracy. These models have provided insights into the compound's reactivity and stability under various conditions, aiding in the design of more efficient synthetic routes and application-specific modifications.

In conclusion, 5-bromo-2-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide (CAS No. 329047-77-0) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical structure, coupled with its biological and optical properties, positions it as a valuable tool for advancing research in pharmacology, materials science, and analytical chemistry. As ongoing studies continue to uncover new facets of this compound's capabilities, its role in scientific innovation is expected to grow significantly.